Cas no 784997-49-5 (1-[4-(pyrrolidine-1-sulfonyl)phenyl]methanamine)

• Product Name: 1-[4-(pyrrolidine-1-sulfonyl)phenyl]methanamine
• CAS No: 784997-49-5
• MF: C₁₁H₁₆N₂O₂S
• MW: 240.321941375732
• CID: 1068654
• PubChem ID: 16791255
• Update Time: 2025-07-15

1-[4-(pyrrolidine-1-sulfonyl)phenyl]methanamine Chemical and Physical Properties

Names and Identifiers

• 4-(Pyrrolidine-1-sulfonyl)-benzylamine
• 1-[4-(pyrrolidin-1-ylsulfonyl)phenyl]methanamine
• AG-A-69091
• AGN-PC-0166SG
• BB 0238549
• CTK7E5062
• MolPort-000-876-318
• SureCN6302757
• 1-[4-(pyrrolidine-1-sulfonyl)phenyl]methanamine
• [4-(pyrrolidine-1-sulfonyl)phenyl]methanamine
• 4-(1-pyrrolidinylsulfonyl)benzylamine
• EN300-58134
• [4-(1-PYRROLIDINYLSULFONYL)PHENYL]METHANAMINE
• SCHEMBL6302757
• (4-(Pyrrolidin-1-ylsulfonyl)phenyl)methanamine
• CS-0271796
• AKOS000111411
• DTXSID80588558
• (4-pyrrolidin-1-ylsulfonylphenyl)methanamine
• 784997-49-5

• MDL： MFCD08337820
• Inchi： 1S/C11H16N2O2S/c12-9-10-3-5-11(6-4-10)16(14,15)13-7-1-2-8-13/h3-6H,1-2,7-9,12H2
• InChI Key： NITKDGDSVDJQFD-UHFFFAOYSA-N
• SMILES： S(C1C=CC(CN)=CC=1)(N1CCCC1)(=O)=O

Computed Properties

• Exact Mass: 240.09324893g/mol
• Monoisotopic Mass: 240.09324893g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 309
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 71.8Ų

1-[4-(pyrrolidine-1-sulfonyl)phenyl]methanamine Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on 1-[4-(pyrrolidine-1-sulfonyl)phenyl]methanamine

Introduction to 1-[4-(pyrrolidine-1-sulfonyl)phenyl]methanamine (CAS No. 784997-49-5)

1-[4-(pyrrolidine-1-sulfonyl)phenyl]methanamine, identified by its CAS number 784997-49-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and chemical synthesis. This compound belongs to a class of molecules characterized by a unique structural framework, which includes a phenyl ring substituted with a pyrrolidine-1-sulfonyl group and an amine functionalities. The presence of these functional groups imparts distinct chemical properties, making it a valuable candidate for various applications in medicinal chemistry and drug development.

The pyrrolidine-1-sulfonyl moiety is particularly noteworthy due to its role as a key pharmacophore in many bioactive molecules. This group has been extensively studied for its ability to interact with biological targets, including enzymes and receptors, thereby modulating cellular processes. In the context of 1-[4-(pyrrolidine-1-sulfonyl)phenyl]methanamine, the sulfonamide linkage not only contributes to the molecule's solubility and stability but also enhances its binding affinity to specific biological targets. This has led to its exploration as a potential intermediate in the synthesis of novel therapeutic agents.

The amine functionality at the methanamine position further extends the compound's versatility. Amines are well-known for their participation in hydrogen bonding and their ability to form stable complexes with other molecules. These properties make 1-[4-(pyrrolidine-1-sulfonyl)phenyl]methanamine a promising candidate for use in drug design, where precise molecular interactions are crucial for achieving desired pharmacological effects. Recent studies have highlighted the importance of amine-based compounds in the development of treatments for various diseases, including neurological disorders and inflammatory conditions.

In recent years, there has been a growing interest in the development of small-molecule inhibitors targeting protein-protein interactions (PPIs). These interactions are critical for numerous biological processes and are often implicated in diseases such as cancer and autoimmune disorders. The structural features of 1-[4-(pyrrolidine-1-sulfonyl)phenyl]methanamine make it an attractive scaffold for designing PPI modulators. The phenyl ring can serve as a recognition element for binding to specific protein surfaces, while the pyrrolidine-1-sulfonyl group can interact with complementary sites on the target protein. This dual interaction mechanism enhances the compound's potential as a potent inhibitor.

The synthesis of 1-[4-(pyrrolidine-1-sulfonyl)phenyl]methanamine involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The process typically begins with the preparation of the pyrrolidine-1-sulfonyl group, which can be synthesized through sulfonylation reactions or other methods involving pyrrolidine derivatives. Once this intermediate is obtained, it is coupled with a phenyl-containing precursor via nucleophilic substitution or other coupling strategies. The final step involves functionalizing the methanamine group to achieve the desired molecular structure.

The chemical properties of 1-[4-(pyrrolidine-1-sulfonyl)phenyl]methanamine have been thoroughly characterized through various spectroscopic techniques, including nuclear magnetic resonance (NMR) spectroscopy, infrared (IR) spectroscopy, and mass spectrometry (MS). These studies have provided valuable insights into the compound's molecular structure and dynamics. Additionally, computational methods such as molecular modeling have been employed to predict how this compound might interact with biological targets at the atomic level.

In terms of pharmacological activity, preliminary studies have suggested that 1-[4-(pyrrolidine-1-sulfonyl)phenyl]methanamine exhibits promising properties as an inhibitor of certain enzymes and receptors. For instance, it has shown potential in inhibiting kinases that are involved in cancer cell proliferation. Furthermore, its ability to modulate neurotransmitter receptors has made it an interesting candidate for treating neurological disorders such as depression and anxiety. These findings underscore the compound's therapeutic potential and highlight its importance as a lead molecule in drug discovery efforts.

The development of novel therapeutic agents often involves rigorous testing to evaluate their safety and efficacy. In vitro assays are commonly used to assess the biological activity of compounds like 1-[4-(pyrrolidine-1-sulfonyl)phenyl]methanamine by measuring their effects on specific cellular targets. These assays provide critical data on potency, selectivity, and toxicity profiles, which are essential for determining whether a compound is suitable for further development into a drug.

In vivo studies complement these findings by evaluating how compounds behave within living organisms. Animal models are often employed to assess efficacy and safety before human clinical trials can be initiated. The results from these studies can provide valuable insights into the potential therapeutic benefits of 1-[4-(pyrrolidine-1-sulfonyl)phenyl]methanamine and guide future research efforts.

The growing body of research on 1-[4-(pyrrolidine-1-sulfonyl)phenyl]methanamine underscores its significance in pharmaceutical chemistry. As our understanding of biological systems continues to evolve, compounds like this one will play an increasingly important role in developing innovative treatments for human diseases. The unique structural features and promising pharmacological properties make it a compelling candidate for further investigation and development.